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Compound of Interest

Compound Name: Palatine fast yellow bin
CAS No.: 10127-05-6
Cat. No.: B1668933
Get Quote
. J

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Palatine Fast Yellow BLN, a
synthetic dye with a rich history in industrial applications and potential relevance in various
scientific research fields. This document moves beyond a simple listing of synonyms to offer a
detailed exploration of its chemical identity, properties, and the principles behind its use,
tailored for a scientific audience.

Core Chemical Identity and Synonyms

Palatine Fast Yellow BLN is a metal-complex acid dye. The coordination of a chromium ion
within its structure is a defining feature, contributing significantly to its properties, particularly its
lightfastness. The primary and most scientifically recognized synonyms for this compound are:

« Acid Yellow 54[1][2][3][4]

e C.I. 19010[1][2]
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These names are often used interchangeably in technical literature and by chemical suppliers.
Other commercial and historical names include:

e Chromolan Yellow[5]

» Neolan Yellow BE

e Bucolan Yellow 6G

e Fenapal Yellow EL

e Pharmalan Yellow EL[3]

It is crucial for researchers to recognize these synonyms to conduct thorough literature
searches and identify the correct material for their studies.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Palatine Fast Yellow BLN (Acid
Yellow 54) is presented in Table 1.

Property Value Source
CAS Number 10127-05-6 [1113114]
Molecular Formula C18H13CrN4010S2.2Na [4]
Molecular Weight 540.43 g/mol [3]
Appearance Yellow to rust-brown powder [1114]
Solubility Soluble in water [1]

The Chemistry of Color and Application: A
Mechanistic Perspective

Palatine Fast Yellow BLN is classified as a single azo, metal-complex dye.[1] This
classification provides insight into both its color and its mechanism of application.
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The Chromophore and Color

The color of Acid Yellow 54 arises from the azo group (-N=N-) which acts as the primary
chromophore. This group, integrated within a larger system of conjugated double bonds in the
aromatic rings of the molecule, absorbs light in the violet-blue region of the visible spectrum,
causing the compound to appear yellow.

Mechanism of Action as an Acid Dye

The "acid" designation refers to the dye's application in an acidic medium. The molecule
contains sulfonic acid groups (-SO3H) which are anionic (negatively charged) in an aqueous
solution. The primary application of acid dyes is for coloring protein-based fibers such as wool
and silk, as well as synthetic polyamides like nylon.

The staining mechanism is based on electrostatic interactions. In an acidic dyebath, the amine
groups (-NH2) present in the protein fibers become protonated, acquiring a positive charge (-
NH3+). The anionic dye molecules are then attracted to these cationic sites on the fibers,
forming strong ionic bonds that firmly attach the dye to the substrate.

The diagram below illustrates the general principle of acid dye binding to a protein fiber.
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Caption: Mechanism of acid dye binding to protein fibers.

Synthesis Pathway
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The synthesis of Acid Yellow 54 involves a multi-step process typical for azo dyes, followed by
metallization.

» Diazotization: An aromatic amine, 2-Amino-4-sulfobenzoic acid, is treated with a source of
nitrous acid (e.g., sodium nitrite and a strong acid) to form a diazonium salt. This reactive
intermediate is crucial for the subsequent coupling reaction.

e Azo Coupling: The diazonium salt is then reacted with a coupling component, in this case, 3-
Methyl-4-(3-methyl-5-0x0-4,5-dihydropyrazol-1-yl)benzenesulfonic acid. This reaction forms
the characteristic azo linkage and the basic structure of the dye molecule.

o Metallization: The final step involves the formation of a chromium complex. The azo dye is
heated with a chromium salt, such as formic acid chromium, in an aqueous solution under
pressure. This results in the coordination of the chromium ion with the dye molecule,
enhancing its stability and lightfastness.[1]

The following diagram outlines the general synthesis workflow.
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Caption: General synthesis workflow for Acid Yellow 54.

Applications in Research and Drug Development

While Palatine Fast Yellow BLN has a well-established role in the textile and leather
industries, its application in biomedical research and drug development is less documented.
However, its properties as an acid dye suggest potential utility in histological and cytological
staining, analogous to other yellow acid dyes like Picric Acid and Metanil Yellow, which are
used in various trichrome staining methods to provide contrast for collagen and muscle fibers.

[6]

Potential Application in Biological Staining

Acid dyes, in general, are employed in biological staining to color basic cellular components
such as the cytoplasm and connective tissues. The principle of electrostatic interaction, as
described in Section 2.2, governs their binding to these structures. While specific protocols for
Acid Yellow 54 in biological staining are not readily available in the literature, a generalized
workflow for using an acid dye as a counterstain after nuclear staining (e.g., with hematoxylin)
is presented below.

Experimental Protocol: Generalized Acid Dye Counterstaining

Deparaffinization and Rehydration: Tissue sections are deparaffinized using xylene and
rehydrated through a graded series of ethanol solutions to water.

» Nuclear Staining: Sections are stained with an acid-resistant nuclear stain, such as Weigert's
hematoxylin, to color the cell nuclei.

e Washing: The slides are washed in running tap water.

e Acid Dye Staining: The sections are then immersed in a solution of the acid dye (e.g., a 0.5-
1% aqueous or alcoholic solution) for a specified period to stain the cytoplasm and other
acidophilic structures.

o Dehydration and Mounting: The stained sections are dehydrated through a graded series of
ethanol, cleared in xylene, and mounted with a coverslip using a suitable mounting medium.
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This protocol would require optimization for Acid Yellow 54, including the concentration of the
dye solution, staining time, and pH of the staining solution, to achieve the desired staining
intensity and differentiation.

Dye-Protein Interaction Studies

The interaction of azo dyes with proteins is an area of active research, often with the goal of
understanding the potential toxicity and molecular mechanisms of these dyes. Spectroscopic
techniques such as fluorescence spectroscopy and UV-Vis spectrophotometry can be
employed to study the binding of dyes like Acid Yellow 54 to proteins. For instance, studies on
the interaction of Acid Yellow 11 with bovine serum albumin (BSA) have utilized these methods
to determine binding constants and understand the forces driving the interaction.[7] Such
studies are valuable for assessing the biocompatibility and potential biological effects of these
compounds.

Safety and Toxicological Profile

As a metal-complex azo dye, Palatine Fast Yellow BLN warrants careful handling and
consideration of its potential toxicological properties.

General Hazards of Azo Dyes

Certain azo dyes have the potential to be carcinogenic as they can be metabolized to aromatic
amines, some of which are known carcinogens.

Toxicity of Chromium

The presence of chromium in the dye complex is another important consideration. While the
toxicity of chromium depends on its oxidation state (with hexavalent chromium being the most
toxic), the release of chromium ions from the dye molecule into the environment is a concern.
The stability of the metal-dye complex is therefore a critical factor in its environmental and
health impact.

Handling and Safety Precautions

Given the potential hazards, it is recommended to handle Palatine Fast Yellow BLN with
appropriate personal protective equipment, including gloves, safety glasses, and a lab coat.
Work should be conducted in a well-ventilated area to avoid inhalation of the powder. For
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detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided by
the supplier.

Conclusion

Palatine Fast Yellow BLN, more commonly known in scientific contexts as Acid Yellow 54 or
C.1. 19010, is a well-characterized chromium-complex azo dye. Its primary utility lies in
industrial dyeing applications, driven by its strong, lightfast color and affinity for proteinaceous
and polyamide materials. While its direct application in drug development and proteomics is not
yet established in the literature, its fundamental properties as an acid dye provide a basis for
potential use in biological staining and for studies on dye-protein interactions. A thorough
understanding of its chemical nature, synonyms, and the mechanisms underlying its function is
essential for any researcher considering its use. As with all chemical reagents, a careful review
of the safety and toxicological information is paramount for its responsible handling and
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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